Cas no 2229092-18-4 ((4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine)

• Product Name: (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine
• CAS No: 2229092-18-4
• MF: C₁₃H₁₆F₂N₄
• MW: 266.289749145508
• CID: 5846731
• PubChem ID: 165709735
• Update Time: 2025-06-09

(4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine
• 2229092-18-4
• (4,4-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclohexyl)methanamine
• EN300-1953494

• Inchi： 1S/C13H16F2N4/c14-13(15)4-2-12(9-16,3-5-13)10-8-11-17-6-1-7-19(11)18-10/h1,6-8H,2-5,9,16H2
• InChI Key： RMGQGVXZLZZNKX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C3N=CC=CN3N=2)(CN)CC1)F

Computed Properties

• Exact Mass: 266.13430285g/mol
• Monoisotopic Mass: 266.13430285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Additional information on (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine

Research Briefing on (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine (CAS: 2229092-18-4)

The compound (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine (CAS: 2229092-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine, which contribute to its high binding affinity for specific biological targets. The compound's pyrazolopyrimidine scaffold, combined with the difluorocyclohexyl moiety, has been shown to enhance its pharmacokinetic properties, including improved metabolic stability and membrane permeability. These characteristics make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated that (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. For instance, it has been reported to selectively inhibit certain kinases that play a critical role in tumor progression, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that the compound may also have applications in treating neurodegenerative diseases due to its ability to modulate specific neurotransmitter systems.

The synthesis of (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine has been optimized in recent publications, with researchers developing more efficient and scalable routes to produce the compound in high yields and purity. These advancements are crucial for facilitating further preclinical and clinical studies. Moreover, computational modeling studies have provided insights into the compound's binding modes and interactions with its biological targets, aiding in the design of derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the development of (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine as a therapeutic agent. Issues such as potential toxicity, bioavailability, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacological profile and evaluating its safety and efficacy in more complex biological systems.

In conclusion, (4,4-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}cyclohexyl)methanamine represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Its unique chemical structure and biological activity make it a valuable subject of ongoing research, with the potential to yield significant clinical benefits. Continued investigation into its mechanisms of action and therapeutic applications will be essential for translating these findings into real-world medical solutions.